Cas no 23430-95-7 (7-Thiabicyclo[4.2.0]oct-3-en-5-amine,N,N-diethyl-8,8-dimethyl-, 7,7-dioxide)
23430-95-7 structure
Product Name:7-Thiabicyclo[4.2.0]oct-3-en-5-amine,N,N-diethyl-8,8-dimethyl-, 7,7-dioxide
CAS No:23430-95-7
MF:C13H23NO2S
MW:257.392222642899
CID:271029
PubChem ID:282203
Update Time:2025-04-19
7-Thiabicyclo[4.2.0]oct-3-en-5-amine,N,N-diethyl-8,8-dimethyl-, 7,7-dioxide Chemical and Physical Properties
Names and Identifiers
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- 7-Thiabicyclo[4.2.0]oct-3-en-5-amine,N,N-diethyl-8,8-dimethyl-, 7,7-dioxide
- N,N-diethyl-8,8-dimethyl-7,7-dioxo-7λ<sup>6</sup>-thiabicyclo[4.2.0]oct-3-en-5-amine
- AC1L5VY7
- AC1Q6YYV
- AR-1K2070
- N-(8,8-Dimethyl-7,7-dioxido-7-thiabicyclo(4.2.0)oct-3-en-5-yl)-N,N-diethylamine
- N,N-diethyl-8,8-dimethyl-7,7-dioxo-7
- N,N-Diethyl-8,8-dimethyl-7-thiabicyclo[4.2.0]oct-3-en-5-amine 7,7-dioxide
- NSC135388
- NSC-135388
- N,N-diethyl-8,8-dimethyl-7,7-dioxo-7$l^{6}-thiabicyclo[4.2.0]oct-3-en-5-amine
- DTXSID50946085
- 5-(Diethylamino)-8,8-dimethyl-7lambda~6~-thiabicyclo[4.2.0]oct-3-ene-7,7-dione
- NSC 135388
- 23430-95-7
- N-(8,8-Dimethyl-7,7-dioxido-7-thiabicyclo[4.2.0]oct-3-en-5-yl)-N,N-diethylamine
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- Inchi: 1S/C13H23NO2S/c1-5-14(6-2)11-9-7-8-10-12(11)17(15,16)13(10,3)4/h7,9-12H,5-6,8H2,1-4H3
- InChI Key: QJCHNJSMOALMHZ-UHFFFAOYSA-N
- SMILES: S1(C(C)(C)C2CC=CC(C12)N(CC)CC)(=O)=O
Computed Properties
- Exact Mass: 257.14509
- Monoisotopic Mass: 257.145
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 415
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- Density: 1.13
- Boiling Point: 389.5°C at 760 mmHg
- Flash Point: 189.4°C
- Refractive Index: 1.533
- PSA: 37.38
- LogP: 2.92930
7-Thiabicyclo[4.2.0]oct-3-en-5-amine,N,N-diethyl-8,8-dimethyl-, 7,7-dioxide Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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